![molecular formula C8H6F3NO3 B2954029 2-[2-Oxo-3-(trifluoromethyl)-1,2-dihydropyridin-1-yl]acetic acid CAS No. 950114-48-4](/img/structure/B2954029.png)
2-[2-Oxo-3-(trifluoromethyl)-1,2-dihydropyridin-1-yl]acetic acid
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Overview
Description
This compound, also known by its CAS Number 950114-48-4, is a chemical with a molecular weight of 221.14 . It is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is (2-oxo-3-(trifluoromethyl)-1(2H)-pyridinyl)acetic acid . The InChI code is 1S/C8H6F3NO3/c9-8(10,11)5-2-1-3-12(7(5)15)4-6(13)14/h1-3H,4H2,(H,13,14) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 221.14 . It is a powder that is stored at room temperature .Scientific Research Applications
Crystal Structure Analysis
The crystal structure of compounds closely related to "2-[2-Oxo-3-(trifluoromethyl)-1,2-dihydropyridin-1-yl]acetic acid" has been determined to understand their molecular geometry and intermolecular interactions. For instance, studies have shown detailed analyses of the crystal structures of herbicides like triclopyr and fluroxypyr, highlighting the intermolecular hydrogen bonds and weak π–π interactions that contribute to their stability and reactivity (Cho et al., 2014); (Park et al., 2016).
Synthesis and Characterization
The synthesis and characterization of novel compounds, including 2-oxo-1,2-dihydropyridine-1-acetic acid, have been reported, providing insights into their chemical properties and potential applications in scientific research. The structural analysis of such compounds helps in understanding their reactivity and potential use in various fields, such as materials science and organic synthesis (Zhao Jing-gui, 2005).
Molecular and Electronic Properties
Research on the molecular and electronic properties of substituted pyrrolidinones, including derivatives of the target compound, has been conducted using DFT and quantum-chemical calculations. These studies offer valuable insights into the compounds' reactivity, stability, and potential applications in designing new materials and pharmaceuticals (Bouklah et al., 2012).
Luminescent Properties
Compounds structurally related to "this compound" have been studied for their luminescent properties. For instance, pyridylthiazoles, exhibiting high luminescence, have been analyzed for their absorption, fluorescence, and fluorescence excitation spectra, showing potential applications in metal sensing and as laser dyes (Grummt et al., 2007).
Environmental Applications
The degradation mechanisms and applications of peracetic acid in wastewater treatment have been elucidated through experimental and theoretical studies. This research provides a foundation for understanding the stability and reactivity of acetic acid derivatives, including the compound , in environmental applications (da Silva et al., 2019).
Safety and Hazards
properties
IUPAC Name |
2-[2-oxo-3-(trifluoromethyl)pyridin-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO3/c9-8(10,11)5-2-1-3-12(7(5)15)4-6(13)14/h1-3H,4H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVHPCXBCBRHSGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)C(=C1)C(F)(F)F)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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